Cas no 754226-34-1 (3-Fluoro-4-methoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester
• CAS No: 754226-34-1
• MF: C₁₃H₁₈BFO₃
• MW: 252.089627742767
• MDL: MFCD05863912
• CID: 548833
• PubChem ID: 2759005
• Update Time: 2025-06-14

3-Fluoro-4-methoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-(3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-
• 2-(3-FLUORO-4-METHOXYPHENYL)4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester
• BM294
• 3-Fluoro-4-methoxyphenylboronic acid pinacol ester
• BCVSHUZDQUHOQZ-UHFFFAOYSA-N
• AB22710
• ST2403893
• 2-(3-Fluoro-4-methoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-fluor
• 3-Fluoro-4-methoxyphenylboronic acid,pinacol ester
• DTXSID40374595
• CS-0089497
• FS-5466
• SCHEMBL142144
• MFCD05863912
• AKOS015960095
• Z1336745132
• 2-(3-fluoro-4-methoxyphenyl)4,4,5,5-tetramethyl-1,3,2-dioxaborolane, AldrichCPR
• EN300-1425810
• 754226-34-1

• MDL： MFCD05863912
• Inchi： 1S/C13H18BFO3/c1-12(2)13(3,4)18-14(17-12)9-6-7-11(16-5)10(15)8-9/h6-8H,1-5H3
• InChI Key： BCVSHUZDQUHOQZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Exact Mass: 252.13300
• Monoisotopic Mass: 252.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• PSA: 27.69000
• LogP: 2.13350

Additional information on 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester

Comprehensive Overview of 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester (CAS No. 754226-34-1)

3-Fluoro-4-methoxyphenylboronic acid, pinacol ester (CAS No. 754226-34-1) is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its reactivity and selectivity, making it a sought-after building block for constructing complex molecular architectures.

In recent years, the demand for 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its role in synthesizing fluorinated pharmaceuticals, as the introduction of fluorine atoms often improves metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial circles. The compound's pinacol ester moiety further stabilizes the boronic acid group, ensuring better handling and storage compared to its free acid counterpart.

From an industrial perspective, CAS No. 754226-34-1 is often discussed in the context of green chemistry and sustainable synthesis. Its compatibility with palladium-catalyzed reactions reduces the need for harsh conditions, aligning with the global push for environmentally friendly manufacturing processes. This resonates with current user queries about eco-friendly chemical reagents and catalytic efficiency. Additionally, the compound's high purity and consistent performance make it a reliable choice for high-throughput screening in drug development pipelines.

The structural features of 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester also make it a subject of interest in material science. Its ability to participate in covalent organic frameworks (COFs) and polymer synthesis has been explored in advanced material design. This ties into trending searches around functional materials and molecular engineering. The methoxy group in particular contributes to electronic modulation, which is critical for applications in optoelectronics and sensor technologies.

Quality control and analytical characterization of CAS No. 754226-34-1 are frequently discussed topics among chemists. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for verifying the compound's purity and structural integrity. This addresses common user questions about analytical validation and batch-to-batch consistency in fine chemicals. Suppliers often highlight these aspects to meet the stringent requirements of GMP-compliant research and production environments.

In summary, 3-Fluoro-4-methoxyphenylboronic acid, pinacol ester (CAS No. 754226-34-1) represents a critical reagent at the intersection of multiple scientific disciplines. Its unique chemical properties, coupled with broad applicability, ensure its continued relevance in both academic and industrial settings. As research into fluorinated compounds and boron chemistry expands, this compound is poised to remain a key player in innovative synthetic strategies and cutting-edge material designs.